magnesium bis[dithioxoscandate(1-)]
Description
Magnesium bis[dithioxoscandate(1-)] (CAS: 12032-37-0) is a rare inorganic compound with the chemical formula MgS₄Sc₂ and a molecular weight of 242.47682 g/mol . The compound features a magnesium ion (Mg²⁺) coordinated with two dithioxoscandate(1-) anions, likely forming a complex structure where scandium is bonded to sulfur and oxygen.
Properties
CAS No. |
12032-37-0 |
|---|---|
Molecular Formula |
MgS4Sc2 |
Molecular Weight |
242.47682 |
Synonyms |
magnesium bis[dithioxoscandate(1-)] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally or Functionally Similar Compounds
Magnesium Aluminometasilicate
Relevance: A synthetic magnesium-aluminum-silicon oxide compound (types I-A and I-B) with pharmaceutical applications, notably as an excipient.
| Property | Magnesium Bis[dithioxoscandate(1-)] | Magnesium Aluminometasilicate |
|---|---|---|
| Formula | MgS₄Sc₂ | Mixture of Al₂O₃, MgO, SiO₂ |
| Molecular Weight | 242.48 g/mol | Variable (depends on oxide ratios) |
| Structure | Scandium-sulfur complex | Amorphous aluminosilicate matrix |
| Applications | Undocumented (potential materials science) | Pharmaceutical excipient, adsorbent |
| Thermal Stability | Likely high (Scandium involvement) | Stable up to 300°C (Type I-A/I-B) |
Key Difference: Magnesium aluminometasilicate is a ternary oxide system with well-defined industrial uses, whereas magnesium bis[dithioxoscandate(1-)] is a scandium-sulfur complex with unexplored applications .
Scandium(III) Sulfide (Sc₂S₃)
Relevance : A binary scandium-sulfur compound with semiconductor properties.
| Property | Magnesium Bis[dithioxoscandate(1-)] | Scandium(III) Sulfide |
|---|---|---|
| Formula | MgS₄Sc₂ | Sc₂S₃ |
| Molecular Weight | 242.48 g/mol | 186.11 g/mol |
| Structure | Mg²⁺-anionic scandium-sulfur complex | Cubic crystal lattice (Sc³⁺, S²⁻) |
| Bandgap | Not reported | ~2.1 eV (semiconductor) |
| Applications | Undocumented | Optoelectronics, thermoelectrics |
Key Difference : Sc₂S₃ is a simpler sulfide with established electronic properties, while magnesium bis[dithioxoscandate(1-)]’s complex anion may enable unique coordination chemistry .
Other Metal Dithiolate Complexes
Relevance : Compounds like sodium dithiophosphate (Na₃PS₂O₂) or zinc dithiocarbamates, which feature metal-sulfur bonding.
| Property | Magnesium Bis[dithioxoscandate(1-)] | Zinc Bis(diethyldithiocarbamate) |
|---|---|---|
| Formula | MgS₄Sc₂ | Zn[S₂CN(C₂H₅)₂]₂ |
| Coordination | Likely octahedral (Mg²⁺ with S/O ligands) | Tetrahedral (Zn²⁺ with S ligands) |
| Applications | Undocumented | Rubber vulcanization, pesticides |
Key Difference : Zinc dithiocarbamates are industrially significant, whereas magnesium bis[dithioxoscandate(1-)]’s utility remains speculative .
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